N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]propanamide
• InChI: InChI=1S/C22H25N5O4/c1-12-13(2)23-22(25-21(12)29)27-15(4)17(14(3)26-27)6-8-20(28)24-16-5-7-18-19(11-16)31-10-9-30-18/h5,7,11H,6,8-10H2,1-4H3,(H,24,28)(H,23,25,29)
• InChI Key: RORILSNPVVBRAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NC3=CC4=C(C=C3)OCCO4)C)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Antidepressant Properties

Research on derivatives of pyrazole has identified potential antidepressant properties in certain compounds. For example, a study by Bailey et al. (1985) explored a series of compounds where N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine was identified as a potential antidepressant with reduced side effects compared to traditional treatments, demonstrating the importance of structural activity relationships in the design of therapeutic agents Bailey et al., 1985.

Anticancer Activity

The synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown promising anticancer activities. Abdellatif et al. (2014) synthesized a series of these derivatives and tested them on the MCF-7 human breast adenocarcinoma cell line, where several compounds displayed significant inhibitory activity, highlighting the potential of pyrazole and pyrimidine derivatives in cancer therapy Abdellatif et al., 2014.

Anti-inflammatory and Analgesic Activities

El-Sawy et al. (2014) synthesized novel compounds starting from naturally occurring visnagin, resulting in derivatives that showed significant anti-inflammatory, analgesic, and anticonvulsant activities. This research indicates the potential of benzofuran derivatives in developing new therapeutic agents for treating pain and inflammation El-Sawy et al., 2014.

Antimicrobial and Insecticidal Activities

Pyrimidine and pyrazole linked compounds have been explored for their antimicrobial and insecticidal potentials. Deohate and Palaspagar (2020) synthesized such compounds via microwave-assisted cyclocondensation, which showed activity against certain microbial strains and pests, suggesting their application in agricultural and pharmaceutical sectors Deohate & Palaspagar, 2020.